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Compound of Interest

Compound Name: Pyrenetetrasulfonic acid

Cat. No.: B14439651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pyrenetetrasulfonic acid, with a

particular focus on its tetrasodium salt, a fluorescent probe with applications in various scientific

fields. This document covers its chemical and physical properties, detailed safety information

and handling protocols, and insights into its use in experimental settings.

Chemical and Physical Properties
Pyrenetetrasulfonic acid and its salts are notable for their high fluorescence quantum yield

and water solubility.[1][2] These characteristics make them valuable as fluorescent tracers and

pH indicators.[2][3] The tetrasodium salt is a stable, non-toxic, and chemically robust

compound, making it an ideal candidate for tracking in aqueous systems.[4]
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Property Value References

Molecular Formula C₁₆H₆Na₄O₁₂S₄ [5]

Molecular Weight
610.43 g/mol (anhydrous

basis)
[5]

Appearance
Yellow-green crystalline

powder
[6]

Solubility Highly soluble in water. [2]

Fluorescence
Exhibits strong blue

fluorescence under UV light.
[7]

Excitation Maximum (λex) ~375 nm [3]

Emission Maximum (λem) ~404 nm in water [3]

Safety and Hazard Information
Pyrenetetrasulfonic acid tetrasodium salt is classified as causing skin irritation, serious eye

irritation, and may cause respiratory irritation.[8][9] It is crucial to handle this compound with

appropriate personal protective equipment and in a well-ventilated area.
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Hazard Statement GHS Classification
Precautionary
Measures

References

Causes skin irritation Skin Irrit. 2

P264: Wash

thoroughly after

handling. P280: Wear

protective gloves.

P332+P313: If skin

irritation occurs: Get

medical

advice/attention.

[8][9]

Causes serious eye

irritation
Eye Irrit. 2

P280: Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

Get medical

advice/attention.

[8][9]

May cause respiratory

irritation
STOT SE 3

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray. P312:

Call a POISON

CENTER/doctor if you

feel unwell.

P403+P233: Store in

a well-ventilated

place. Keep container

tightly closed.

[8][9]
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First Aid Measures:
After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[10]

After skin contact: Take off contaminated clothing immediately. Wash off with soap and plenty

of water. Consult a doctor.[10]

After eye contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[10]

After ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[10]

Handling and Storage
Proper handling and storage are essential to ensure the stability and safety of

pyrenetetrasulfonic acid.

Handling: Handle in a well-ventilated place. Wear suitable protective clothing. Avoid contact

with skin and eyes. Avoid the formation of dust and aerosols.[10]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[9]

Experimental Protocols
While pyrenetetrasulfonic acid itself is primarily used as a tracer, its derivative, 8-

hydroxypyrene-1,3,6-trisulfonic acid (pyranine), is a well-established fluorescent probe for

measuring intracellular pH, particularly within acidic organelles like endosomes and lysosomes.

[11][12] The following protocol outlines a general method for monitoring endosomal/lysosomal

pH using pyranine.

Protocol: Monitoring Endosomal/Lysosomal pH using
Pyranine
1. Cell Culture and Loading:

Culture cells of interest (e.g., BALB/c-3T3 cells) on glass-bottom dishes suitable for
fluorescence microscopy.[9]
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Prepare a stock solution of pyranine in a suitable buffer.
Load the cells with pyranine. A common method is scrape-loading, where cells are gently
scraped in the presence of the dye, allowing it to enter the cells.[9] Alternatively, for some cell
types, endocytic uptake can be utilized by incubating the cells with a medium containing
pyranine.[11]

2. In Situ Calibration:

To accurately determine the intracellular pH, an in situ calibration is necessary.[9]
Prepare a series of calibration buffers with known pH values (e.g., ranging from pH 5.0 to
7.5).
Treat the pyranine-loaded cells with a nigericin/high K+ solution in each calibration buffer.
Nigericin is an ionophore that equilibrates the intracellular and extracellular pH.[9]
Acquire fluorescence images at two excitation wavelengths (e.g., 465 nm and 405 nm) while
keeping the emission wavelength constant (e.g., 510 nm). The ratio of the fluorescence
intensities (465/405) is pH-dependent.[9]
Plot the fluorescence ratio against the corresponding pH of the calibration buffers to
generate a standard curve.

3. Experimental Measurement:

Wash the pyranine-loaded cells to remove any extracellular dye.
Induce the experimental condition you wish to study (e.g., addition of a drug, change in
extracellular pH).
Acquire fluorescence images at the two excitation wavelengths as determined during
calibration.
Calculate the fluorescence ratio for individual organelles or regions of interest within the
cells.
Use the standard curve generated in the calibration step to convert the fluorescence ratios to
intracellular pH values.

Visualizations
Experimental Workflow for Intracellular pH Measurement
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Workflow for Monitoring Endosomal pH using Pyranine
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Caption: Workflow for monitoring endosomal pH using the fluorescent probe pyranine.

Logical Relationship for Safe Handling
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Safe Handling of Pyrenetetrasulfonic Acid

Personal Protective Equipment (PPE) Handling Procedures Storage Emergency Procedures

Protective Gloves Safety Goggles Lab Coat Use in a Well-Ventilated Area Avoid Dust Formation Avoid Contact with Skin and Eyes Keep Container Tightly Closed Store in a Dry, Cool Place Contain and Clean Up Spills Follow First-Aid Measures

Pyrenetetrasulfonic Acid

Click to download full resolution via product page

Caption: Key safety considerations for handling pyrenetetrasulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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